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Compound of Interest

Compound Name: Lavandulyl acetate

Cat. No.: B123112

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known and inferred metabolic pathways of
lavandulyl acetate across different species. While comprehensive data on the catabolism of
lavandulyl acetate is limited, this document synthesizes available research on its biosynthesis
and the metabolism of structurally related compounds to offer insights for metabolic
engineering, drug development, and toxicological studies.

Executive Summary

Lavandulyl acetate is a monoterpene ester recognized for its characteristic fragrance in
lavender oil. The scientific literature extensively covers its biosynthesis in plants and
engineered microorganisms. However, a direct interspecies comparison of its metabolic
degradation is not well-documented. This guide bridges this gap by presenting the established
biosynthetic pathways and proposing a putative metabolic pathway in mammals based on
studies of analogous compounds.

Biosynthesis of Lavandulyl Acetate

The production of lavandulyl acetate has been detailed in both lavender plants (Lavandula
species) and genetically engineered Escherichia coli.

Biosynthesis in Lavandula Species
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In lavender, the biosynthesis of lavandulyl acetate is a part of the broader terpenoid metabolic
network. The pathway originates from the common 5-carbon precursors, isopentenyl
diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), which are produced through the
methylerythritol 4-phosphate (MEP) pathway in plastids.

A key step is the formation of lavandulyl diphosphate (LPP), an irregular monoterpene
precursor, from two molecules of DMAPP. This is followed by the dephosphorylation to
lavandulol and subsequent acetylation to yield lavandulyl acetate.
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 To cite this document: BenchChem. [Interspecies Metabolic Pathways of Lavandulyl Acetate:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123112#interspecies-comparison-of-metabolic-
pathways-for-lavandulyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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